2-(Methoxymethoxy)-1-[2-(methoxymethoxy)naphthalen-1-yl]naphthalene

• IUPAC Name: 2-(methoxymethoxy)-1-[2-(methoxymethoxy)naphthalen-1-yl]naphthalene
• InChI: InChI=1S/C24H22O4/c1-25-15-27-21-13-11-17-7-3-5-9-19(17)23(21)24-20-10-6-4-8-18(20)12-14-22(24)28-16-26-2/h3-14H,15-16H2,1-2H3
• InChI Key: YIAQRNNJNMLGTP-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)OCOC
• Molecular Formula: C24H22O4
• Molecular Weight: 374.4 g/mol
• CAS RN: 173831-50-0, 142128-92-5, 74292-20-9

Description

2-(Methoxymethoxy)-1-[2-(methoxymethoxy)naphthalen-1-yl]naphthalene, also known as MMN, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MMN is a naphthalene derivative that has two methoxymethoxy groups attached to it. This compound has shown promising results in scientific studies, making it a subject of interest for researchers.

Scientific Research Applications

Chemical Synthesis and Properties

2-(Methoxymethoxy)-1-[2-(methoxymethoxy)naphthalen-1-yl]naphthalene and its derivatives have been explored in various chemical synthesis processes. For instance, the synthesis of 2-Methoxymethyl naphthalene, a related compound, has been studied, revealing unique properties and reactions with nitric acid to produce different compounds like 8-nitro-2-naphthaldehyde (Markees, 1973). Additionally, the photo-Claisen-type rearrangement of aryl naphthylmethyl ether derivatives in a microreactor/flow system indicates improved efficiency and selectivity of products (Maeda et al., 2012).

Molecular Structure Analysis

Studies on the molecular structure of compounds like (R)-2,2′-Bis(methoxymethoxy)-1,1′-binaphthyl have shown the presence of two independent molecules with distinct naphthalene ring systems and weak hydrogen bonds (Zhou & Eli, 2012).

Photolysis and Nitration Reactions

Research on naphthalene derivatives has also delved into photolysis and nitration reactions, such as the study of naphthalene and 1-methoxynaphthalene with tetranitromethane, highlighting various photochemical and thermal reactions (Eberson & Radner, 1991).

Chemosensors and Metal Ion Interaction

Naphthalene derivatives have been utilized in the development of chemosensors for transition metal ions. Compounds such as 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione exhibit remarkable selectivity towards Cu2+ ions, showing potential applications in molecular recognition (Gosavi-Mirkute et al., 2017).

Flu

orescence Spectral StudiesFluorescence spectral studies have been conducted on interactions of various fluorescent probes with biomolecules like Bovine Serum Albumin (BSA). These studies, involving compounds like 2-methoxy-4-((naphthalene-1-ylimino)methyl)phenol, provide insights into binding constants and modes of quenching, which are crucial for understanding molecular interactions and dynamics (Ghosh, Rathi, & Arora, 2016).

Synthetic Routes for Medicinal Compounds

Synthetic routes utilizing naphthalene derivatives have been explored for producing compounds with potential medical applications. For example, the synthesis of espicufolin, a compound with potential biological activity, involves the use of 1-methoxymethoxy-3-(alk-2-ynoyloxymethyl)-2-halogenonaphthalenes (Uno et al., 2001).

Metalation and Regiochemistry

Research into the metalation of 2-heterosubstituted naphthalenes, including compounds like 2-methoxynaphthalene, sheds light on the factors determining regiochemistry during such reactions. This is critical for understanding and predicting chemical behaviors in synthetic chemistry (Ruzziconi et al., 2010).

Quantum Mechanical Calculations

Ab initio quantum mechanic calculations have been applied to models of methoxy substituted naphthalene derivatives, providing insights into their stability, affinity, and selectivity at receptor sites. This is crucial for the development of new pharmaceutical compounds (Abachi, Behnan, & Najim, 2010).